2-(3,4-Dimethoxyphenyl)-1-(methoxymethyl)benzimidazole

• IUPAC Name: 2-(3,4-dimethoxyphenyl)-1-(methoxymethyl)benzimidazole
• InChI: InChI=1S/C17H18N2O3/c1-20-11-19-14-7-5-4-6-13(14)18-17(19)12-8-9-15(21-2)16(10-12)22-3/h4-10H,11H2,1-3H3
• InChI Key: AEQSSYWSPJUEQQ-UHFFFAOYSA-N
• Canonical SMILES: COCN1C2=CC=CC=C2N=C1C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol
• CAS No.: 385373-82-0

Description

2-(3,4-Dimethoxyphenyl)-1-(methoxymethyl)benzimidazole is a useful research compound. Its molecular formula is C17H18N2O3 and its molecular weight is 298.342. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research has shown that benzimidazole derivatives, including compounds related to 2-(3,4-Dimethoxyphenyl)-1-(methoxymethyl)benzimidazole, have been synthesized and evaluated for their anticancer potential. These compounds were screened for in vitro anticancer activity using HeLa and PC3 cells, where some demonstrated moderate cytotoxic effects, highlighting their potential in cancer therapy (El-Shekeil, Obeid, & Al-Aghbari, 2012).

Antibacterial Agents

Another research area involves the development of benzimidazole derivatives as antibacterial agents. Studies on these compounds have shown high in vitro activity against anaerobic organisms, comparable to or even better than metronidazole in several cases. This suggests their application in treating infections caused by specific anaerobic bacteria (Roth et al., 1989).

Pharmacological Properties

Synthesis and evaluation of pharmacological activities of benzimidazole derivatives, including antioxidant, membranotropic, antiaggregant, hemorheological, anticalmodulin, and hypotensive properties, have been explored. These compounds act as antagonists of serotonin (5-HT2,3) and purine (P2Y1) receptors, indicating their potential for developing new therapeutic agents (Anisimova et al., 2005).

Antimicrobial and Antifungal Applications

Benzimidazole derivatives have been synthesized and tested for their antimicrobial and antifungal activities. The research has shown that these compounds possess significant activity against various microbial and fungal pathogens, suggesting their use in agricultural and medical applications to combat infectious diseases (Hisano et al., 1982).

Pharmaceutical Research

In the context of pharmaceutical research, benzimidazole compounds have been synthesized for their potential use as proton pump inhibitors, demonstrating a selective inhibition of (H+,K+)-ATPase, which is critical for gastric acid secretion. This research highlights the therapeutic potential of benzimidazole derivatives in treating conditions like acid reflux and peptic ulcers (Kohl et al., 1992).